Cas no 96409-47-1 (1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol)

1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol structure
96409-47-1 structure
Product Name:1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol
CAS No:96409-47-1
MF:C12H15NOS
MW:221.318601846695
CID:800275
Update Time:2023-08-03

1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolemethanol,a-(1,1-dimethylethyl)-
    • 1-(benzo[d]thiazol-2-yl)-2,2-dimethylpropan-1-ol
    • 2-Benzothiazolemethanol,alpha-(1,1-dimethylethyl)-(9CI)
    • 1-(1,3-benzothiazol-2-yl)-2,2-dimethyl-1-propanol
    • CADSICHODYBFCG-UHFFFAOYSA-N
    • alpha-tert-Butyl-2-benzothiazolemethanol
    • 1-(benzothiazol-2-yl)-2,2-dimethylpropan-1-ol
    • 1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol
    • Inchi: 1S/C12H15NOS/c1-12(2,3)10(14)11-13-8-6-4-5-7-9(8)15-11/h4-7,10,14H,1-3H3
    • InChI Key: CADSICHODYBFCG-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C(C(C)(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Topological Polar Surface Area: 61.4
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.